1-[4-[4-(2-Methoxypyridin-4-yl)-3-oxopiperazine-1-carbonyl]phenyl]pyrrolidine-2,5-dione

• IUPAC Name: 1-[4-[4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carbonyl]phenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C21H20N4O5/c1-30-17-12-16(8-9-22-17)24-11-10-23(13-20(24)28)21(29)14-2-4-15(5-3-14)25-18(26)6-7-19(25)27/h2-5,8-9,12H,6-7,10-11,13H2,1H3
• InChI Key: PJIJTWVXROHZCN-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)N2CCN(CC2=O)C(=O)C3=CC=C(C=C3)N4C(=O)CCC4=O
• Molecular Formula: C21H20N4O5
• Molecular Weight: 408.4 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The compound also contains a methoxypyridinyl group and a piperazine ring, both of which are common structures in medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve the construction of the pyrrolidine ring from different cyclic or acyclic precursors, followed by functionalization of the ring. The methoxypyridinyl group and the piperazine ring could be introduced through various synthetic strategies.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, the methoxypyridinyl group, and the piperazine ring. The stereochemistry of the molecule would be influenced by the spatial orientation of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of the functional groups present in the molecule. The pyrrolidine ring, the methoxypyridinyl group, and the piperazine ring could all potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the pyrrolidine ring, the methoxypyridinyl group, and the piperazine ring. These groups could affect properties such as solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended biological target. The pyrrolidine ring, the methoxypyridinyl group, and the piperazine ring could all potentially interact with various biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

Future research could explore the potential applications of this compound in medicinal chemistry, including its potential use as a therapeutic agent. Further studies could also investigate the synthesis and properties of related compounds.